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Get Quote

This document provides a consolidated overview of the available data on Filaminast, a phosphodiesterase-4

(PDE4) inhibitor, intended to assist researchers in the field of drug development.

Chemical and Physical Properties

Filaminast (CAS Number 141184-34-1) is a small molecule compound with the following characteristics [1]

[2]:

Table 1: Chemical and Physical Profile of Filaminast

Property Details

CAS Number 141184-34-1

Molecular Formula C₁₅H₂₀N₂O₄

Molecular Weight 292.33 g/mol

IUPAC Name/SMILES O(C1=C(OC)C=C(C(C(=NOC(N)=O)C)=C1)C2CCCC2

Purity >98% (available) [1]

Appearance Solid [2]
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Property Details

Density ~1.25 g/cm³ [1]

Safety and Handling Protocol

Handling Filaminast requires precautions to ensure personal safety and environmental protection [2].

Table 2: Safety Data and Handling Procedures

Aspect Specification

GHS
Classification

Acute toxicity (Oral, Category 4), Aquatic toxicity (Chronic, Category 1) [2]

Hazard
Statements

H302 (Harmful if swallowed), H410 (Very toxic to aquatic life with long-lasting

effects) [2]

Personal
Protection

Safety goggles, gloves, impervious clothing, and suitable respiratory protection

[2].

Engineering
Controls

Use in a well-ventilated area, with accessible safety shower and eye wash station

[2].

First Aid
Measures

Eye contact: Flush with water and seek medical attention. Skin contact: Rinse

thoroughly with water. Inhalation: Move to fresh air. Ingestion: Rinse mouth and
consult a physician [2].

Storage
Conditions

Store at -20°C (powder) or -80°C (solution in DMSO) in a tightly sealed container
[1] [2].

Incompatibilities Strong acids, strong bases, strong oxidizing agents, and strong reducing agents
[2].

Background and Research Context
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Filaminast is an analog of the PDE4 inhibitor rolipram and was investigated as a potential anti-asthma drug

[1]. PDE4 enzymes are responsible for breaking down cyclic adenosine monophosphate (cAMP), a crucial

secondary messenger involved in a wide array of physiological processes [3] [4]. Inhibition of PDE4 leads to

elevated intracellular cAMP levels, which can produce anti-inflammatory and immunomodulatory effects

[5] [3].

However, a major challenge in the development of early PDE4 inhibitors, including Filaminast and

Rolipram, has been their narrow therapeutic index, often leading to dose-limiting side effects such as

nausea and vomiting [6]. This has hindered their clinical development and spurred research into newer, more

selective inhibitors [6].

The following diagram illustrates the core mechanism of action of PDE4 inhibitors like Filaminast and the

associated research challenges.

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 7 Tech Support

https://www.smolecule.com/products/s527990?utm_src=pdf-body
https://www.targetmol.com/compound/filaminast
https://www.mdpi.com/1420-3049/30/3/692
https://pmc.ncbi.nlm.nih.gov/articles/PMC5412282/
https://pubmed.ncbi.nlm.nih.gov/33043479/
https://www.mdpi.com/1420-3049/30/3/692
https://www.smolecule.com/products/s527990?utm_src=pdf-body
https://www.sciencedirect.com/science/article/abs/pii/S0022286021016197
https://www.sciencedirect.com/science/article/abs/pii/S0022286021016197
https://www.smolecule.com/products/s527990?utm_src=pdf-body
https://www.smolecule.com/products/s527990?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Extracellular Signal

GPCR Activation

Adenylyl Cyclase (AC)
Activation

cAMP Production

PDE4 Hydrolyzes cAMP

 regulated by

Elevated cAMP Levels

cAMP Degradation

Filaminast inhibits PDE4

 Inhibits

Anti-inflammatory
Immunomodulatory Effects

Challenge: Narrow Therapeutic Index
Side effects (e.g., nausea, vomiting)

Click to download full resolution via product page

Experimental Considerations and Proposed Workflow

While specific laboratory protocols for Filaminast were not available, its established role as a PDE4

inhibitor allows for the proposal of a generalized experimental workflow. Research would typically focus on

confirming its activity and downstream effects in relevant biological models.

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 7 Tech Support

https://www.smolecule.com/products/s527990?utm_src=pdf-body-img
https://www.smolecule.com/products/s527990?utm_src=pdf-body
https://www.smolecule.com/products/s527990?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


1. Stock Solution Prep
- Dissolve in DMSO (e.g., 10-100 mM)

- Aliquot and store at -80°C

2. In vitro Cell Assay
- Use immune or airway cells

- Stimulate with mitogen/antigen
- Apply Filaminast (dose-response)

3. Mechanism Analysis
- Measure cAMP levels (ELISA)

- Assess T-cell proliferation
- Analyze cytokine production

4. Functional Assay
- Evaluate anti-inflammatory effect

- Model airway hyperreactivity

Click to download full resolution via product page

Key Experimental Parameters:

Solubility: Filaminast is soluble in DMSO at least up to 32.5 mg/mL (111.18 mM) [1].

Positive Controls: Other PDE4 inhibitors like Roflumilast or Rolipram should be used as positive
controls in experiments [5] [6].

Assay Types: Common assays include:
cAMP quantification using ELISA or other kits to directly confirm PDE4 inhibition [5].

T-cell proliferation assays, as PDE4 inhibition has been shown to suppress CD4+ T-cell
growth [5].

Cytokine profiling (e.g., TNF-α, IL-2) to measure immunomodulatory effects [5] [7].

Experimental Gaps and Future Research
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The search results indicate that Filaminast is a well-characterized compound for purchase as a laboratory

chemical [1] [2], but its detailed experimental protocols are not publicly documented, likely because it is an

older investigational compound whose development was likely halted due to the class-wide side effects [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Filaminast | PDE [targetmol.com]

2. Filaminast|141184-34-1|MSDS [dcchemicals.com]

3. Molecular Properties of Phosphodiesterase 4 and Its ... [mdpi.com]

4. Phosphodiesterase Inhibitors as a Therapeutic Approach to ... [pmc.ncbi.nlm.nih.gov]

5. The effect and associated mechanism of action ... [pubmed.ncbi.nlm.nih.gov]

6. Discovery of tetrahydro-β-carboline- and indole-based ... [sciencedirect.com]

7. Maternal exposure to secondhand cigarette smoke primes ... [pmc.ncbi.nlm.nih.gov]

To cite this document: Smolecule. [Application Notes & Protocols for Filaminast]. Smolecule, [2026].

[Online PDF]. Available at: [https://www.smolecule.com/products/b527990#filaminast-laboratory-

protocols]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United

States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 7 / 7 Tech Support

https://www.smolecule.com/products/s527990?utm_src=pdf-bulk
https://www.smolecule.com/products/s527990?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

